Cas no 2137756-99-9 (2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide)

• Product Name: 2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide
• CAS No: 2137756-99-9
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5765974
• PubChem ID: 165454996
• Update Time: 2025-06-18

2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-715473
• 2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide
• 2137756-99-9

• Inchi： 1S/C12H22N2O2/c1-2-12(8-13-5-6-16-12)9-14-11(15)7-10-3-4-10/h10,13H,2-9H2,1H3,(H,14,15)
• InChI Key： WGSMBUWMDXCTQX-UHFFFAOYSA-N
• SMILES： O1CCNCC1(CC)CNC(CC1CC1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide

Introduction to 2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide (CAS No. 2137756-99-9)

2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide, identified by its CAS number 2137756-99-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both cyclopropyl and ethylmorpholine moieties in its structure suggests a unique set of chemical properties that may be leveraged for therapeutic purposes.

The structural composition of 2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide encompasses a cyclopropyl group attached to an acetamide moiety, which is further substituted with a 2-ethylmorpholine group. This arrangement contributes to the molecule's overall steric and electronic characteristics, making it a candidate for further investigation in various biochemical pathways. The cyclopropyl ring, known for its rigid three-membered structure, can influence the conformational flexibility of the molecule, while the ethylmorpholine component introduces basicity and potential hydrogen bonding capabilities.

In recent years, there has been a growing interest in exploring novel compounds that exhibit inhibitory activity against specific biological targets. The< strong>2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide structure has been studied for its potential as an inhibitor of enzymes involved in inflammatory pathways. Preliminary computational studies suggest that this compound may interact with key residues in target proteins, thereby modulating their activity. Such interactions could have therapeutic implications in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide is another critical aspect that has been examined. Its molecular weight and lipophilicity suggest that it may exhibit moderate solubility in both aqueous and lipid environments, which could influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for optimizing drug delivery systems and ensuring efficacy in vivo.

Recent advancements in spectroscopic techniques have allowed for detailed structural elucidation of 2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide. Nuclear magnetic resonance (NMR) spectroscopy, particularly 1H and 13C NMR, has been instrumental in confirming the connectivity of the atoms within the molecule. Additionally, mass spectrometry (MS) has provided insights into the fragmentation patterns, aiding in the characterization of potential degradation products. These analytical methods are crucial for ensuring the purity and stability of the compound during synthesis and storage.

The synthesis of 2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide involves multi-step organic reactions that require careful optimization to achieve high yields and minimal byproducts. Key synthetic steps include the formation of the cyclopropyl group via ring-closing metathesis and the introduction of the ethylmorpholine moiety through nucleophilic substitution reactions. Catalysts such as palladium complexes have been employed to facilitate these transformations efficiently.

In vitro studies have begun to explore the biological activity of 2-cyclopropyl-N-[(2-ethylmorpholin-2-yl)methyl]acetamide. Initial assays have focused on its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in prostaglandin synthesis. The compound's interaction with these enzymes has been investigated using enzyme-linked immunosorbent assays (ELISAs) and surface plasmon resonance (SPR) techniques. Positive results in these assays would warrant further investigation into its potential as an anti-inflammatory agent.

The development of novel drug candidates often involves evaluating their efficacy and safety through preclinical studies. In animal models, 2-cyclopropyl-N-[(2-ethylmorpholin-2-y)methyl]acetamide has shown promise in reducing inflammation without significant side effects. These findings are supported by histological analyses of treated tissues, which reveal minimal toxicity at effective doses. Such preclinical data are essential for advancing the compound into clinical trials where human subjects can be evaluated for therapeutic benefits.

The role of computational chemistry in drug discovery cannot be overstated. Molecular docking simulations have been used to predict how 2-cyclopropyl-N-[(2-ethylmorpholin-2-y)methyl]acetamide interacts with target proteins at an atomic level. These simulations help identify key binding pockets and optimize lead structures for improved affinity. Additionally, virtual screening techniques have been employed to identify potential analogs with enhanced properties based on existing data from similar compounds.

The future directions for research on 2-cyclopropyl-N-[(2-ethylmorpholin-2-y)methyl]acetamide include exploring its mechanism of action in greater detail. Understanding how this compound modulates biological pathways will provide valuable insights into its therapeutic potential and help guide future drug design efforts. Furthermore, investigating its pharmacokinetic properties will aid in developing optimized formulations for clinical use.

In conclusion, 2-cyclopropyl-N-[(2-ethylmorpholin-2-y)methyl]acetamide (CAS No. 2137756^-99^-) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features combined with preliminary biological activity make it an attractive molecule for medicinal chemists to explore further through both experimental and computational methods.